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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the use of G907 series adhesives for the

integration of sensors in various experimental setups. The following sections include a

summary of the adhesive's properties, detailed protocols for its application, and diagrams

illustrating key workflows and concepts.

Introduction to G907 Adhesives for Sensor Integration
The G907 series are two-part epoxy adhesive systems recognized for their strong adhesion to

a variety of substrates, including glass, ceramics, metals, and plastics.[1][2][3][4] These

properties make them suitable for applications in research and development where the reliable

bonding of sensors is critical. Their characteristics, such as low viscosity and room temperature

curing, facilitate ease of use in laboratory settings.[1][3] The G907 series includes various

formulations with a range of properties, allowing for selection based on specific experimental

requirements such as optical clarity, impact resistance, or thermal stability.[2][4][5]

Quantitative Data Summary of G907 Adhesive Variants
The selection of the appropriate G907 variant is crucial for successful sensor integration. The

following table summarizes the key quantitative properties of several G907 formulations.
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Propert
y

G907-21 G907-24 G907-25 G907-31 G907-52 G907-58 G907-67

Color
Milky

White

Transpar

ent

Transpar

ent
Clear Black

Light

Amber
Blue

Mix Ratio

(Resin:H

ardener

by

Weight)

100:22 100:25 100:30 100:25 100:14 100:60 100:46

Viscosity

(cps)
100,000 12,000 200 5,500 4,000 1,200 2,000

Hardness

(Shore

D)

90 88 80 88 85 70 79

Operatin

g

Temperat

ure (°C)

-55 to

135

-55 to

130

-65 to

110

-65 to

130

-60 to

145

-60 to

130

-70 to

120

Lap

Shear

Strength

(Al to Al,

psi)

3000
Not

Specified
4000 2500 3000 3000

Not

Specified

Pot Life 30 min 20 min 2 hours 30 min 30 min 60 min 3 hours

Cure

Time

(25°C)

24 hours 24 hours
Not

Specified
24 hours 24 hours 24 hours

Not

Specified

Cure

Time

(65°C)

4 hours 4 hours
Not

Specified
1-4 hours 4 hours 4 hours

Not

Specified

(Data sourced from multiple technical datasheets)[1][2][3][4][5][6][7]
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Experimental Protocols
Protocol for Sensor Integration using G907 Adhesive
This protocol outlines the general steps for bonding a sensor to a substrate using a G907
series two-part epoxy adhesive.

Materials:

G907 adhesive (selected variant)

Sensor and substrate

Isopropyl alcohol or acetone for cleaning

Lint-free wipes

Mixing stick and mixing surface (e.g., disposable petri dish)

Micropipette or manual dispensing tool

Clamping or positioning device (optional)

Oven or hot plate for accelerated curing (optional)

Procedure:

Substrate and Sensor Preparation:

Thoroughly clean the bonding surfaces of both the sensor and the substrate with isopropyl

alcohol or acetone to remove any contaminants such as oils, dust, or grease.

Dry the surfaces completely using a lint-free wipe or a stream of clean, dry air.

For optimal adhesion, surface roughening (e.g., light abrasion with fine-grit sandpaper)

can be performed on non-optical surfaces, followed by another cleaning step.

Adhesive Preparation:
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Dispense the resin and hardener in the correct mix ratio (refer to the table above) onto a

clean, disposable mixing surface.

Mix the two components thoroughly for at least one minute, or until a uniform color and

consistency are achieved. Avoid whipping excessive air into the mixture.

Adhesive Application:

Apply a small, controlled amount of the mixed adhesive to the bonding area of the

substrate or the sensor. A thin, uniform layer is recommended to minimize bond line

thickness and stress.

Sensor Placement and Bonding:

Carefully position the sensor onto the adhesive-coated substrate.

Apply gentle pressure to ensure good wetting of the bonding surfaces and to expel any

trapped air bubbles.

If necessary, use a clamping or positioning device to hold the assembly in place during

curing.

Curing:

Allow the adhesive to cure at room temperature (25°C) for 24 hours for a full cure.[3][4][5]

[6]

For accelerated curing, place the assembly in an oven at 65°C for the time specified in the

technical data sheet (typically 1-4 hours).[3][4][5][6]

Avoid disturbing the assembly during the curing process.

Protocol for a Cell Adhesion Experiment using a G907-
Bonded Sensor
This protocol describes a hypothetical experiment to monitor cell adhesion in real-time using a

sensor (e.g., a quartz crystal microbalance - QCM sensor) bonded to a cell culture dish with an

optically clear and biocompatible G907 variant (e.g., G907-25).
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Materials:

QCM sensor

Cell culture dish

G907-25 adhesive

Cell culture medium

Cells of interest (e.g., fibroblasts)

Phosphate-buffered saline (PBS)

Incubator (37°C, 5% CO2)

QCM data acquisition system

Procedure:

Sensor Integration:

Following the protocol in section 3.1, bond the QCM sensor to the bottom of the cell

culture dish using G907-25 adhesive. Ensure the sensing surface of the QCM is facing

into the dish.

Allow for complete curing of the adhesive.

Sterilize the modified cell culture dish, for example, with UV irradiation or by rinsing with

70% ethanol followed by sterile PBS washes.

Experimental Setup:

Place the cell culture dish with the integrated sensor onto the QCM data acquisition

system.

Add pre-warmed cell culture medium to the dish and allow the system to equilibrate until a

stable baseline reading is achieved.
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Cell Seeding and Adhesion Monitoring:

Introduce a suspension of the cells of interest into the culture dish.

Immediately begin recording the QCM signal (e.g., frequency and dissipation) to monitor

the initial attachment and subsequent spreading of the cells onto the sensor surface.

Data Analysis:

Analyze the change in frequency and dissipation over time to quantify the rate and extent

of cell adhesion. A decrease in frequency and an increase in dissipation are indicative of

cell mass coupling to the sensor surface.

Post-Experiment Validation (Optional):

After the experiment, the cells on the sensor surface can be fixed and stained for

microscopy to correlate the QCM data with cell morphology and confluency.
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Caption: Hypothetical cell adhesion signaling pathway.

Experimental Workflow Diagram
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Caption: Workflow for sensor integration using G907 adhesive.

Logical Relationship Diagram
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Experimental Requirement

Optical Clarity

e.g., Microscopy

Low Viscosity

e.g., Thin Bond Lines
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Caption: Selection of G907 variant based on experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NGAC G907-52 — NextGen Adhesives | Fiber Optic, Electronic, Medical, and Custom
Adhesive Solutions [nextgenadhesives.com]

2. NGAC G907-25 — NextGen Adhesives | Fiber Optic, Electronic, Medical, and Custom
Adhesive Solutions [nextgenadhesives.com]

3. static1.squarespace.com [static1.squarespace.com]

4. gluespec.com [gluespec.com]

5. NextGen Adhesives G907-21 Structural Epoxy Adhesive datasheet [lookpolymers.com]

6. lookpolymers.com [lookpolymers.com]

7. NGAC G907-67 — NextGen Adhesives | Fiber Optic, Electronic, Medical, and Custom
Adhesive Solutions [nextgenadhesives.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1654381?utm_src=pdf-body-img
https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/product/b1654381?utm_src=pdf-custom-synthesis
https://www.nextgenadhesives.com/adhesive-products/ngac-g907-52
https://www.nextgenadhesives.com/adhesive-products/ngac-g907-52
https://www.nextgenadhesives.com/adhesive-products/ngac-g907-25
https://www.nextgenadhesives.com/adhesive-products/ngac-g907-25
https://static1.squarespace.com/static/5adbd60885ede1af8d3de365/t/62f40e71145e7e09dd75556a/1660161650096/NGAC+G907-52+Technical+Bulletin.pdf
https://www.gluespec.com/Materials/SpecSheet/242fe864-3762-44eb-8f05-dc6fc0f34dc3
https://www.lookpolymers.com/polymer_NextGen-Adhesives-G907-21-Structural-Epoxy-Adhesive.php
https://www.lookpolymers.com/pdf/NextGen-Adhesives-G907-31-Epoxy-Adhesive.pdf
https://www.nextgenadhesives.com/adhesive-products/ngac-g907-67
https://www.nextgenadhesives.com/adhesive-products/ngac-g907-67
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for G907 Adhesive in
Sensor Integration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654381#using-g907-adhesive-for-sensor-
integration-in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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